Cas no 2172090-40-1 (1-{3-amino-3-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpyrrolidin-1-yl}-2,2,2-trifluoroethan-1-one)

• Product Name: 1-{3-amino-3-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpyrrolidin-1-yl}-2,2,2-trifluoroethan-1-one
• CAS No: 2172090-40-1
• MF: C₁₁H₁₆F₃N₅O
• MW: 291.27285194397
• CID: 5567572
• PubChem ID: 165596102
• Update Time: 2025-05-25

1-{3-amino-3-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpyrrolidin-1-yl}-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-amino-3-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]pyrrolidin-1-yl}-2,2,2-trifluoroethan-1-one
• 2172090-40-1
• EN300-1623817
• 1-{3-amino-3-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpyrrolidin-1-yl}-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C11H16F3N5O/c1-7(2)19-8(5-16-17-19)10(15)3-4-18(6-10)9(20)11(12,13)14/h5,7H,3-4,6,15H2,1-2H3
• SMILES： FC(C(N1CCC(C2=CN=NN2C(C)C)(C1)N)=O)(F)F

Computed Properties

• Exact Mass: 291.13069464g/mol
• Monoisotopic Mass: 291.13069464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 77Ų

Additional information on 1-{3-amino-3-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpyrrolidin-1-yl}-2,2,2-trifluoroethan-1-one

Professional Introduction to Compound with CAS No. 2172090-40-1 and Product Name: 1-{3-amino-3-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpyrrolidin-1-yl}-2,2,2-trifluoroethan-1-one

The compound with the CAS number 2172090-40-1 and the product name 1-{3-amino-3-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpyrrolidin-1-yl}-2,2,2-trifluoroethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of multiple heterocyclic rings, including a triazole and a pyrrolidine moiety, combined with a trifluoroethyl group, makes this compound a promising candidate for further investigation in drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The triazole ring, in particular, has been extensively studied for its ability to modulate various biological pathways. Its incorporation into the molecular framework of this compound not only enhances its binding affinity but also contributes to its stability and bioavailability. The pyrrolidine ring further complements these properties by providing a flexible scaffold that can interact with biological targets in a precise manner.

The trifluoroethyl group is another critical feature of this compound. Fluorine atoms are known for their ability to influence the electronic properties of molecules, thereby affecting their pharmacokinetic and pharmacodynamic profiles. In this context, the introduction of fluorine atoms into the molecular structure can lead to increased metabolic stability and improved binding interactions with biological targets. This has been observed in numerous studies where trifluoromethyl or trifluoroethyl groups have been incorporated into drug candidates, resulting in enhanced efficacy and reduced side effects.

Current research in the field of cheminformatics has demonstrated that compounds containing both triazole and pyrrolidine moieties exhibit significant potential as inhibitors of various enzymes and receptors involved in disease pathways. For instance, studies have shown that such compounds can interact with enzymes involved in inflammation and pain management. The structural features of this compound make it a suitable candidate for further exploration in these areas.

In addition to its potential as an enzyme inhibitor, this compound may also exhibit antimicrobial properties. The combination of a trifluoroethyl group and other heterocyclic rings can disrupt bacterial cell membranes or interfere with essential metabolic processes. This has been observed in several classes of antimicrobial agents where fluorinated heterocycles play a crucial role in their mechanism of action.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the trifluoroethyl group is particularly challenging due to its reactivity and the need for precise control over reaction conditions. However, advances in synthetic methodologies have made it possible to achieve these conditions more efficiently than ever before.

One of the most promising applications of this compound is in the treatment of neurological disorders. Preliminary studies have suggested that it may interact with receptors involved in neurotransmitter pathways, potentially leading to new treatments for conditions such as depression and anxiety. The unique structural features of this compound make it an attractive candidate for further investigation in this area.

Another area where this compound shows promise is in oncology. Cancer cells often exhibit altered metabolic pathways that can be targeted by specific small molecules. The combination of a triazole, a pyrrolidine, and a trifluoroethyl group may provide the necessary properties to interact with these pathways effectively. Further research is needed to fully understand the potential of this compound as an anticancer agent.

The development of new drug candidates is a complex process that requires extensive testing to ensure safety and efficacy. This compound has undergone initial screening assays to assess its potential biological activity. These assays have provided valuable insights into its mechanism of action and have identified several promising targets for further investigation.

In conclusion, the compound with CAS number 2172090-40-1 and product name 1-{3-amino-3-1-(propan-2-yl)-1H-1,2,3-triazol-5-ylpyrrolidin-1-yl}-2,2,2-trifluoroethan-1-one represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in various therapeutic areas. With continued research and development, this compound has the potential to contribute to the discovery of new treatments for some of the most challenging diseases faced by humanity today.